N,N-Diethyl-4-phenylquinoline-2-carboxamide

• CAS RN: 89257-75-0
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N,N-diethyl-4-phenylquinoline-2-carboxamide
• InChI: InChI=1S/C20H20N2O/c1-3-22(4-2)20(23)19-14-17(15-10-6-5-7-11-15)16-12-8-9-13-18(16)21-19/h5-14H,3-4H2,1-2H3
• InChI Key: VNGRDQIGMNKAIH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=NC2=CC=CC=C2C(=C1)C3=CC=CC=C3

Description

N,N-Diethyl-4-phenylquinoline-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The process is carried out as for Example 1, starting from 2 g of 4-phenyl quinoline 2-carboxylic acid, 6 ml of thionyl chloride and 8.3 ml of diethylamine. After treatment, 2.3 g of N,N-diethyl 4-phenyl quinoline 2-carboxamide are isolated in the form of an orange oil. After crystallization from a 50/50 hexane-ether mixture, the product has a melting point lower than 50° C.